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Compound of Interest

Compound Name: 3-Phenoxy-1-propanol

Cat. No.: B1346799 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 3-Phenoxy-1-propanol (CAS No. 6180-61-6) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Phenoxy-1-propanol is recognized as an irritant and may be harmful if swallowed, inhaled,

or comes into contact with skin.[1] Proper personal protective equipment is mandatory to

minimize exposure.

Summary of Required Personal Protective Equipment
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Protection Type Recommended Equipment Standards and Practices

Eye and Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[2][3]

Skin

Chemical-impermeable gloves

(e.g., Nitrile), fire/flame

resistant and impervious lab

coat or full-body suit.

Gloves must be inspected

before use and satisfy EU

Directive 89/686/EEC and the

standard EN 374.[2] Dispose

of contaminated gloves

properly.

Respiratory

A full-face respirator is

recommended if exposure

limits are exceeded or irritation

occurs. For nuisance

exposures, a P95 (US) or P1

(EU EN 143) particle respirator

can be used.[2]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

Occupational Exposure Limits

(OELs)
No data available.

Multiple safety data sheets

indicate that occupational

exposure limits have not been

established.[2][3]

Operational Plan for Safe Handling
Adherence to a strict operational workflow is critical when handling 3-Phenoxy-1-propanol to
ensure personnel safety and prevent contamination.

Step-by-Step Handling Protocol:

Preparation and Area Setup:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][4]

Ensure that an eyewash station and safety shower are readily accessible.[4][5]
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Designate a specific area for handling and clearly label it.

Keep the chemical container tightly closed when not in use.[4][6]

Donning Personal Protective Equipment (PPE):

Before handling, put on all required PPE as specified in the table above.

Inspect gloves for any signs of damage or degradation before use.[2]

Handling and Use:

Avoid direct contact with skin, eyes, and clothing.[4][6]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Wash hands thoroughly with soap and water after handling and before breaks.[2]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4]

Keep containers securely sealed.[6]

Disposal Plan
Proper disposal of 3-Phenoxy-1-propanol and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Segregation and Collection:

Collect surplus and non-recyclable 3-Phenoxy-1-propanol in a designated, labeled, and

sealed container for hazardous waste.
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This waste should be categorized as non-halogenated organic waste.

Do not mix with other waste streams unless compatibility is confirmed.

Spill Management:

In case of a spill, immediately evacuate personnel from the affected area.

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[4][6]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[2]

Prevent the spill from entering drains or waterways.[2][6]

Decontamination:

Decontaminate any surfaces that have come into contact with the chemical.

Launder all protective clothing before reuse.[6]

Final Disposal:

Dispose of the chemical waste through a licensed professional waste disposal service in

accordance with all applicable federal, state, and local regulations.[4]

Decontaminate or dispose of empty containers as hazardous waste.[6]

Workflow for Handling 3-Phenoxy-1-propanol
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A logical workflow for the safe handling and disposal of 3-Phenoxy-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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